Cas no 28034-84-6 (2-Ethyl-2-methylcyclopropane-1-carboxylic acid)

• Product Name: 2-Ethyl-2-methylcyclopropane-1-carboxylic acid
• CAS No: 28034-84-6
• MF: C₇H₁₂O₂
• MW: 128.168982505798
• CID: 2105270
• PubChem ID: 62389913
• Update Time: 2025-06-07

2-Ethyl-2-methylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-2-methylCyclopropanecarboxylic acid
• 2-ethyl-2-methylcyclopropane-1-carboxylic acid
• STL450198
• NE38171
• Z1407659701
• 2-Ethyl-2-methylcyclopropane-1-carboxylic acid

• Inchi： 1S/C7H12O2/c1-3-7(2)4-5(7)6(8)9/h5H,3-4H2,1-2H3,(H,8,9)
• InChI Key： NFZQLMTWIZTMJI-UHFFFAOYSA-N
• SMILES： OC(C1CC1(C)CC)=O

Computed Properties

• Exact Mass: 128.083729621g/mol
• Monoisotopic Mass: 128.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3
• XLogP3: 1.6

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 202.3±8.0 °C at 760 mmHg
• Flash Point: 94.0±13.1 °C
• Vapor Pressure: 0.1±0.8 mmHg at 25°C

2-Ethyl-2-methylcyclopropane-1-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids and derivatives Cyclopropanecarboxylic acids